Cas no 2171728-06-4 (4-cycloheptyl(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-cycloheptyl(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171728-06-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6425538
• PubChem ID: 165815761
• Update Time: 2025-06-11

4-cycloheptyl(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cycloheptyl(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[cycloheptyl(methyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171728-06-4
• EN300-1481682

• Inchi： 1S/C28H34N2O5/c1-30(19-10-4-2-3-5-11-19)27(33)25(16-17-26(31)32)29-28(34)35-18-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h6-9,12-15,19,24-25H,2-5,10-11,16-18H2,1H3,(H,29,34)(H,31,32)
• InChI Key： DJDBOPJQVSHACK-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)C1CCCCCC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-cycloheptyl(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-Cycloheptyl(methyl)carbamoyl-4-({(9H-Fluoren-9-yl)Methoxycarbonyl}Amino)Butanoic Acid: A Comprehensive Overview

4-Cycloheptyl(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171728-06-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and cycloheptane, and it features a unique combination of functional groups that make it a valuable candidate for various applications, particularly in drug development and protein chemistry.

The structure of 4-cycloheptyl(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is characterized by a central butanoic acid backbone, which is functionalized with a cycloheptyl(methyl)carbamoyl group at one end and an (9H-fluoren-9-yl)methoxycarbonyl-amino group at the other. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a versatile building block in synthetic chemistry.

In recent years, the study of fluorene derivatives has expanded significantly due to their potential applications in various fields, including materials science, organic electronics, and pharmaceuticals. The (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group, in particular, is widely used in peptide synthesis as a protecting group for amino acids. This group can be selectively removed under mild conditions, making it an essential tool in the synthesis of complex peptides and proteins.

The cycloheptyl(methyl)carbamoyl group, on the other hand, adds structural complexity and can influence the conformational flexibility of the molecule. This is particularly important in drug design, where the ability to fine-tune the molecular shape and interactions can significantly impact the efficacy and selectivity of a drug candidate.

Recent research has focused on the use of 4-cycloheptyl(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid as a key intermediate in the synthesis of novel therapeutic agents. For example, studies have shown that compounds derived from this structure exhibit promising anti-inflammatory properties. In one notable study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound were effective in reducing inflammation in vitro and in vivo models.

Beyond its potential as a therapeutic agent, 4-cycloheptyl(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has also been explored for its use in diagnostic imaging. The fluorene moiety provides strong fluorescence properties, which can be harnessed to develop new imaging agents for medical applications. Fluorescent probes derived from this compound have shown high sensitivity and specificity in detecting specific biomarkers, making them valuable tools in early disease diagnosis and monitoring treatment efficacy.

The synthetic accessibility of 4-cycloheptyl(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has also been a subject of extensive research. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. These methods typically involve multi-step reactions that include coupling reactions, protection/deprotection steps, and functional group transformations. The ability to synthesize this compound efficiently is crucial for its widespread application in research and development.

In conclusion, 4-cycloheptyl(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171728-06-4) is a multifaceted compound with significant potential in various scientific and medical fields. Its unique structural features make it an attractive candidate for drug development, diagnostic imaging, and other advanced applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern chemistry and pharmaceutical science.